Cas no 6380-97-8 (4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-)

• Product Name: 4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-
• CAS No: 6380-97-8
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 425702
• PubChem ID: 13879741
• Update Time: 2025-04-19

4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,3-dihydro-5-hydroxy-2-(hydroxymethyl)-
• 5-hydroxy-2-(hydroxymethyl)-2,3-dihydropyran-4-one
• 6380-97-8
• DTXSID30551797
• 5-Hydroxy-2-(hydroxymethyl)-2,3-dihydro-4H-pyran-4-one
• 3-Hydroxy-6-(hydroxymethyl)-5,6-dihydro-4H-pyran-4-one
• 2-hydroxymethyl-5-hydroxy-2,3-dihydro-(4h)-pyran-4-one
• SCHEMBL3620421
• UNII-B2ZY3N0H3K
• 1,4-Dideoxy-D-glycero-1-enopyranos-3-ulode
• 2,3-Dihydro-5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
• ZXCYXCIWKAILMP-UHFFFAOYSA-N
• B2ZY3N0H3K

• Inchi： 1S/C6H8O4/c7-2-4-1-5(8)6(9)3-10-4/h3-4,7,9H,1-2H2
• InChI Key： ZXCYXCIWKAILMP-UHFFFAOYSA-N
• SMILES： O1C=C(C(CC1CO)=O)O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones